methyl 6-(1,1-difluoroethyl)pyridine-3-carboxylate
Overview
Description
Methyl 6-(1,1-difluoroethyl)pyridine-3-carboxylate, also known as Methyl 6-Difluoroethylpyridine-3-carboxylate (MDEPC), is a synthetic organic compound with a wide range of applications in scientific research. It is a colorless liquid with a pungent odor and is soluble in water, alcohol and ether. It is used as a reagent in organic synthesis, as an intermediate in the production of pharmaceuticals and as a building block for other organic compounds. MDEPC has also been used as a catalyst in the synthesis of various organic compounds, including polymers and pharmaceuticals.
Scientific Research Applications
MDEPC has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as an intermediate in the production of pharmaceuticals, and as a building block for other organic compounds. It has also been used as a catalyst in the synthesis of various organic compounds, including polymers and pharmaceuticals.
Mechanism of Action
MDEPC acts as a catalyst in the synthesis of organic compounds. It is believed to act by forming a complex with the reactants, which then undergoes a reaction to form the desired product. The exact mechanism of action is not fully understood.
Biochemical and Physiological Effects
MDEPC has not been studied extensively for its biochemical and physiological effects. It is believed to be non-toxic, but further research is needed to confirm this.
Advantages and Limitations for Lab Experiments
MDEPC has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it is stable in air and water. It is also non-toxic and has a low boiling point, making it suitable for use in a variety of laboratory applications. However, it is not very soluble in organic solvents, and it has a strong pungent odor, which may be unpleasant for some users.
Future Directions
Further research is needed to determine the exact mechanism of action of MDEPC in organic synthesis reactions. Additionally, research should be conducted to investigate its potential toxicity, as well as its potential applications in pharmaceuticals and other organic compounds. Finally, research should be conducted to investigate the potential of MDEPC as a catalyst for other reactions, such as polymerization and condensation reactions.
Synthesis Methods
MDEPC can be synthesized from the reaction of 3-pyridinecarboxaldehyde and 1,1-difluoroethylene in the presence of a base catalyst. The reaction is carried out in a solvent at a temperature of 100-150°C for 2-4 hours. The resulting product is a colorless liquid with a pungent odor.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 6-(1,1-difluoroethyl)pyridine-3-carboxylate involves the reaction of 3-pyridinecarboxylic acid with 1,1-difluoroethane in the presence of a suitable reagent to form the intermediate 6-(1,1-difluoroethyl)pyridine-3-carboxylic acid, which is then esterified with methanol to yield the final product.", "Starting Materials": ["3-pyridinecarboxylic acid", "1,1-difluoroethane", "methanol"], "Reaction": ["Step 1: React 3-pyridinecarboxylic acid with 1,1-difluoroethane in the presence of a suitable reagent, such as thionyl chloride or phosphorus pentachloride, to form 6-(1,1-difluoroethyl)pyridine-3-carboxylic acid.", "Step 2: Esterify the intermediate 6-(1,1-difluoroethyl)pyridine-3-carboxylic acid with methanol in the presence of a suitable catalyst, such as sulfuric acid or p-toluenesulfonic acid, to yield methyl 6-(1,1-difluoroethyl)pyridine-3-carboxylate."] } | |
CAS RN |
1935962-82-5 |
Molecular Formula |
C9H9F2NO2 |
Molecular Weight |
201.2 |
Purity |
95 |
Origin of Product |
United States |
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